Cas no 77248-69-2 (2-PROPENOIC ACID, 3-(5-HYDROXY-2-NITROPHENYL)-)

2-PROPENOIC ACID, 3-(5-HYDROXY-2-NITROPHENYL)- structure
77248-69-2 structure
Product Name:2-PROPENOIC ACID, 3-(5-HYDROXY-2-NITROPHENYL)-
CAS No:77248-69-2
MF:C9H7NO5
MW:209.155582666397
CID:3271964
Update Time:2025-04-24

2-PROPENOIC ACID, 3-(5-HYDROXY-2-NITROPHENYL)- Chemical and Physical Properties

Names and Identifiers

    • 2-PROPENOIC ACID, 3-(5-HYDROXY-2-NITROPHENYL)-
    • Inchi: 1S/C9H7NO5/c11-7-2-3-8(10(14)15)6(5-7)1-4-9(12)13/h1-5,11H,(H,12,13)
    • InChI Key: SPWWWLCTUNXBRR-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C=CC1=CC(O)=CC=C1[N+]([O-])=O

Experimental Properties

  • Density: 1.545±0.06 g/cm3(Predicted)
  • Boiling Point: 491.6±45.0 °C(Predicted)
  • pka: 4.02±0.10(Predicted)

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2-PROPENOIC ACID, 3-(5-HYDROXY-2-NITROPHENYL)- Related Literature

Additional information on 2-PROPENOIC ACID, 3-(5-HYDROXY-2-NITROPHENYL)-

3-(5-Hydroxy-2-nitrophenyl)-2-propenoic Acid: A Comprehensive Overview

The compound 3-(5-Hydroxy-2-nitrophenyl)-2-propenoic Acid, also known by its CAS registry number 77248-69-2, is a unique organic molecule that has garnered significant attention in the fields of pharmacology and medicinal chemistry. This compound belongs to the class of phenylpropenoic acids, which are known for their diverse biological activities and potential therapeutic applications.

3-(5-Hydroxy-2-nitrophenyl)-2-propenoic Acid features a bicyclic structure with a central benzoquinone moiety, which is attached to a propenoic acid group. The presence of hydroxyl and nitro groups on the aromatic ring introduces significant electronic effects, making this compound highly reactive and versatile in its biological interactions.

Recent studies have highlighted the potential of 3-(5-Hydroxy-2-nitrophenyl)-2-propenoic Acid as a valuable scaffold for drug discovery. Its unique combination of structural features, including the nitro group, hydroxyl group, and propenoic acid moiety, enables it to participate in various biochemical pathways. These include but are not limited to:

  • Antioxidant activities
  • Anti-inflammatory properties
  • Antimicrobial effects
  • Cancer chemopreventive activities

One of the most promising applications of 3-(5-Hydroxy-2-nitrophenyl)-2-propenoic Acid lies in its potential to modulate cellular redox systems. The compound's ability to scavenge free radicals and reduce oxidative stress makes it a valuable candidate for treating conditions associated with oxidative damage, such as neurodegenerative diseases and cardiovascular disorders.

Recent advancements in synthetic chemistry have enabled the large-scale production of 3-(5-Hydroxy-2-nitrophenyl)-2-propenoic Acid, ensuring its availability for preclinical and clinical trials. Furthermore, ongoing research is focused on exploring the compound's pharmacokinetics, bioavailability, and toxicity profiles to optimize its therapeutic index.

Another area of active investigation is the exploration of 3-(5-Hydroxy-2-nitrophenyl)-2-propenoic Acid's potential as a radiosensitizer in cancer therapy. Preclinical studies have demonstrated that the compound can enhance the efficacy of radiotherapy by targeting key signaling pathways involved in tumor progression and metastasis.

Given its multifaceted biological activities, 3-(5-Hydroxy-2-nitrophenyl)-2-propenoic Acid represents a promising lead compound for the development of next-generation drugs. Its unique chemical structure provides ample opportunities for structural modifications to improve its pharmacokinetic properties and enhance its therapeutic potential.

As research into 3-(5-Hydroxy-2-nitrophenyl)-2-propenoic Acid continues, it is anticipated that this compound will play a pivotal role in advancing the frontiers of biomedical science. Its integration into personalized medicine strategies and combination therapies could pave the way for more effective treatments of complex diseases.

For further information on 3-(5-Hydroxy-2-nitrophenyl)-2-propenoic Acid or its applications, please refer to the latest research publications in pharmacology and medicinal chemistry journals. This compound stands as a testament to the power of interdisciplinary research in unlocking nature's secrets for human benefit.

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